Cas no 2227684-22-0 (methyl (3R)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoate)

• Product Name: methyl (3R)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoate
• CAS No: 2227684-22-0
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5825530
• PubChem ID: 165685164
• Update Time: 2025-06-26

methyl (3R)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoate
• 2227684-22-0
• EN300-1779304
• methyl (3R)-3-hydroxy-3-[1-(2-methylpropyl)-1H-pyrazol-3-yl]propanoate

• Inchi： 1S/C11H18N2O3/c1-8(2)7-13-5-4-9(12-13)10(14)6-11(15)16-3/h4-5,8,10,14H,6-7H2,1-3H3/t10-/m1/s1
• InChI Key： QUMUDEOJOZOPDJ-SNVBAGLBSA-N
• SMILES： O[C@H](CC(=O)OC)C1C=CN(CC(C)C)N=1

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl (3R)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoate

Methyl (3R)-3-Hydroxy-3-1-(2-Methylpropyl)-1H-Pyrazol-3-Ylpropanoate: A Comprehensive Overview

Methyl (3R)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoate, identified by the CAS registry number 2227684-22-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities and potential therapeutic applications. The pyrazole ring serves as a core structural motif, with substituents that confer unique chemical and biological properties.

The methyl ester group attached to the hydroxyl moiety plays a crucial role in modulating the compound's solubility and bioavailability. Recent studies have highlighted the importance of such esterifications in enhancing drug delivery systems, particularly in targeting specific tissues or organs. The (3R) configuration at the hydroxyl-bearing carbon is another critical feature, as stereochemistry often dictates the compound's pharmacokinetics and pharmacodynamics.

One of the most notable aspects of methyl (3R)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoate is its potential as a lead compound in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory therapies. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated its efficacy in suppressing cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling.

The pyrazole moiety is known for its versatility in binding to various protein targets, including kinases and receptors. This property has led to investigations into its role as a kinase inhibitor, particularly in oncology research. Preclinical data suggest that this compound may exhibit selective inhibitory activity against certain cancer cell lines, potentially offering a novel approach to anticancer therapy.

In terms of synthesis, methyl (3R)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoate can be prepared through a multi-step process involving pyrazole ring formation and subsequent functionalization. The use of chiral resolution techniques ensures the correct stereochemistry at the hydroxyl-bearing carbon, which is essential for achieving the desired biological activity.

Recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and its target proteins with unprecedented accuracy. Molecular docking studies have revealed that the (3R) configuration enhances binding affinity by optimizing hydrogen bonding and hydrophobic interactions within the target enzyme's active site.

Moreover, green chemistry principles have been applied to optimize the synthesis pathway of methyl (3R)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoate, reducing waste and improving sustainability. These efforts align with global initiatives to promote environmentally friendly chemical processes.

In conclusion, methyl (3R)-3-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-3-ylpropanoate represents a compelling example of how structural modifications can yield compounds with significant therapeutic potential. As research continues to uncover its full spectrum of biological activities, this compound stands at the forefront of innovative drug development strategies.